Cas no 323-04-6 (4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone)

• Product Name: 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone
• CAS No: 323-04-6
• MF: C₁₃H₉FN₄O₄
• MW: 304.233365774155
• CID: 1062353
• PubChem ID: 9672503
• Update Time: 2025-05-23

4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone Chemical and Physical Properties

Names and Identifiers

• 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone
• 4-Fluor-benzaldehyd-(2,4-dinitro-phenylhydrazon)
• N-[(E)-(4-fluorophenyl)methylideneamino]-2,4-dinitroaniline
• AKOS002968834
• 1-(2,4-dinitrophenyl)-2-(4-fluorobenzylidene)hydrazine
• 323-04-6

• Inchi： 1S/C13H9FN4O4/c14-10-3-1-9(2-4-10)8-15-16-12-6-5-11(17(19)20)7-13(12)18(21)22/h1-8,16H/b15-8+
• InChI Key： WELVTVZWNPRATB-OVCLIPMQSA-N
• SMILES： FC1C=CC(=CC=1)/C=N/NC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 304.06100
• Monoisotopic Mass: 304.06078294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Experimental Properties

• PSA: 116.03000
• LogP: 4.20750

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone

Recent Advances in the Study of 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone (CAS: 323-04-6) in Chemical Biology and Pharmaceutical Research

4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone (CAS: 323-04-6) is a hydrazone derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by the presence of a fluorine atom and a 2,4-dinitrophenylhydrazone moiety, exhibits unique chemical properties that make it a valuable tool in analytical chemistry, drug discovery, and material science. Recent studies have explored its potential as a chromogenic reagent, a precursor for the synthesis of bioactive molecules, and a probe for detecting carbonyl compounds in biological systems.

One of the most notable applications of 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone is its role in the detection and quantification of aldehydes and ketones. The compound reacts selectively with carbonyl groups to form colored hydrazones, which can be quantified spectrophotometrically. This property has been leveraged in environmental monitoring, food safety testing, and clinical diagnostics. A 2023 study published in the Journal of Analytical Chemistry demonstrated the compound's high sensitivity and specificity in detecting formaldehyde in indoor air samples, highlighting its potential as an environmental biomarker.

In the realm of drug discovery, 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone has been investigated as a building block for the synthesis of novel pharmacophores. Researchers have utilized its reactive hydrazone group to construct heterocyclic compounds with potential antimicrobial and anticancer activities. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported the synthesis of a series of hydrazone-based analogs derived from 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone, which exhibited promising inhibitory effects against Staphylococcus aureus and Escherichia coli. The study underscored the compound's utility in scaffold hopping strategies for antibiotic development.

Beyond its chemical and biological applications, 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone has also found use in material science. Its ability to form stable complexes with metal ions has been exploited in the development of sensors and catalysts. A 2023 study in ACS Applied Materials & Interfaces described the incorporation of this compound into a polymeric matrix to create a fluorescence-based sensor for heavy metal detection. The sensor demonstrated high selectivity for lead(II) ions, with a detection limit of 0.1 ppb, making it suitable for environmental and industrial applications.

Despite these advancements, challenges remain in the optimization of 4-Fluorobenzaldehyde 2,4-Dinitrophenylhydrazone-based technologies. Issues such as solubility, stability under physiological conditions, and scalability of synthesis need to be addressed to fully realize its potential. Future research directions may include the development of derivatization strategies to enhance its physicochemical properties and the exploration of its interactions with biological macromolecules. Overall, the continued investigation of this compound holds promise for breakthroughs in multiple scientific disciplines.